Cas no 2034270-09-0 (5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide)

5-Chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a triazine core functionalized with piperidine and methoxy groups. This compound exhibits potential as an intermediate in pharmaceutical or agrochemical synthesis due to its reactive sulfonamide moiety and chloro-methoxy substitution pattern, which may confer selective binding properties. The piperidinyl-triazine scaffold enhances solubility and bioavailability, while the methoxy groups contribute to steric and electronic modulation. Its well-defined molecular architecture makes it suitable for further derivatization in drug discovery or crop protection applications. The compound's stability under standard conditions facilitates handling and storage in research settings.
5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide structure
2034270-09-0 structure
Product name:5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide
CAS No:2034270-09-0
MF:C17H22ClN5O4S
MW:427.90568113327
CID:6089297
PubChem ID:121137738

5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide
    • 5-chloro-2-methoxy-N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzenesulfonamide
    • 2034270-09-0
    • AKOS032456884
    • 5-chloro-2-methoxy-N-[(4-methoxy-6-piperidin-1-yl-1,3,5-triazin-2-yl)methyl]benzenesulfonamide
    • 5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
    • F6438-3350
    • Inchi: 1S/C17H22ClN5O4S/c1-26-13-7-6-12(18)10-14(13)28(24,25)19-11-15-20-16(22-17(21-15)27-2)23-8-4-3-5-9-23/h6-7,10,19H,3-5,8-9,11H2,1-2H3
    • InChI Key: XHHFUTSCQYABMU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)S(NCC1=NC(=NC(=N1)N1CCCCC1)OC)(=O)=O)OC

Computed Properties

  • Exact Mass: 427.1081031g/mol
  • Monoisotopic Mass: 427.1081031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 115Ų

5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6438-3350-40mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
40mg
$140.0 2023-09-09
Life Chemicals
F6438-3350-10μmol
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
10μmol
$69.0 2023-09-09
Life Chemicals
F6438-3350-10mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
10mg
$79.0 2023-09-09
Life Chemicals
F6438-3350-1mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
1mg
$54.0 2023-09-09
Life Chemicals
F6438-3350-3mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
3mg
$63.0 2023-09-09
Life Chemicals
F6438-3350-5mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
5mg
$69.0 2023-09-09
Life Chemicals
F6438-3350-4mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
4mg
$66.0 2023-09-09
Life Chemicals
F6438-3350-50mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
50mg
$160.0 2023-09-09
Life Chemicals
F6438-3350-20mg
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
20mg
$99.0 2023-09-09
Life Chemicals
F6438-3350-20μmol
5-chloro-2-methoxy-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}benzene-1-sulfonamide
2034270-09-0
20μmol
$79.0 2023-09-09

Additional information on 5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide

Introduction to 5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034270-09-0, identified as 5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a benzene ring sulfonated at the 1-position and substituted with a complex triazine moiety linked to piperidine, has garnered attention due to its potential pharmacological applications. The presence of multiple functional groups, including chloro, methoxy, and sulfonamide substituents, makes this compound a versatile scaffold for drug discovery and medicinal chemistry.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of molecules that can modulate biological pathways with high specificity. The sulfonamide group in 5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide is particularly noteworthy, as sulfonamides have a well-documented history of being bioactive molecules. They are known for their ability to interact with enzymes and receptors, often serving as key pharmacophores in drug design. The triazine ring further enhances the molecular complexity, providing multiple sites for interaction with biological targets.

The 4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin portion of the molecule is particularly intriguing. Piperidine derivatives are commonly found in pharmaceuticals due to their favorable pharmacokinetic properties and ability to enhance binding affinity. The integration of this piperidine moiety into the triazine framework suggests that this compound may exhibit properties such as improved solubility and better cell permeability, which are crucial for effective drug delivery. Moreover, the methoxy groups at various positions contribute to the overall electronic distribution of the molecule, potentially influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using these tools have hinted at potential applications of 5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}benzene-1-sulfonamide in treating various diseases. For instance, preliminary docking studies suggest that it may interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. Additionally, its structural features could make it useful in targeting protein-protein interactions relevant to neurological disorders.

The synthesis of this compound is another area of interest. Given its complex structure, multi-step synthetic routes would be required to obtain it in high purity. Modern synthetic methodologies often leverage transition metal catalysis and flow chemistry to improve yields and reduce environmental impact. The development of efficient synthetic protocols for 5-chloro-2-methoxy-N-{4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin would not only facilitate its use in drug discovery but also contribute to the broader field of organic synthesis by providing new examples of complex molecule construction.

In conclusion, 5-chloro - 2 - methoxy - N - {4 - methoxy - 6 - (piperidin - 1 - yl) - 1,3,5 - triazin - 2 - ylmethyl}benzene - 1 - sulfonamide (CAS no. 2034270 - 09 - 0) stands out as a promising candidate for further exploration in chemical biology and drug development. Its unique structural features and potential biological activities make it a valuable scaffold for medicinal chemists. As research continues to uncover new applications for this compound and similar molecules, 2034270 - 09 - 0 will likely remain a focus of interest for scientists seeking innovative therapeutic solutions.

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